Cas no 85462-60-8 (4,5-Difluoro-2-methylindole)

4,5-Difluoro-2-methylindole structure
4,5-Difluoro-2-methylindole structure
Product Name:4,5-Difluoro-2-methylindole
CAS No:85462-60-8
MF:C9H7F2N
MW:167.155389070511
MDL:MFCD03839913
CID:60881
PubChem ID:13188569
Update Time:2025-04-18

4,5-Difluoro-2-methylindole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Difluoro-2-methylindole
    • 4,5-Difluoro-2-methyl-1H-indole
    • 2-METHYL-4,5-DIFLUOROINDOLE
    • 1H-INDOLE, 4,5-DIFLUORO-2-METHYL-
    • PubChem9373
    • LTYZOUVRTGPHQM-UHFFFAOYSA-N
    • FCH921102
    • AB16306
    • NF10243
    • AX8022863
    • AB0007584
    • ST2410891
    • V1751
    • 462D608
    • DTXSID80525903
    • CS-0172173
    • AKOS006346717
    • Q-102088
    • SCHEMBL12475636
    • 4 pound not5-Difluoro-2-methylindole
    • MFCD03839913
    • AC-6648
    • AMY14411
    • 85462-60-8
    • DS-1444
    • FT-0630307
    • DB-031797
    • MDL： MFCD03839913
    • Inchi： 1S/C9H7F2N/c1-5-4-6-8(12-5)3-2-7(10)9(6)11/h2-4,12H,1H3
    • InChI Key： LTYZOUVRTGPHQM-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC2=C1C=C(C)N2)F

Computed Properties

  • Exact Mass: 167.05500
  • Monoisotopic Mass: 167.05465555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.32
  • Boiling Point: 275.4°C at 760 mmHg
  • Flash Point: 120.3°C
  • Refractive Index: 1.6
  • PSA: 15.79000
  • LogP: 2.75450

4,5-Difluoro-2-methylindole Security Information

4,5-Difluoro-2-methylindole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-Difluoro-2-methylindole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM103196-1g
4,5-Difluoro-2-methylindole
 85462-60-8 95%
1g
 $278 2021-08-06
TRC
D562413-10mg
4,5-Difluoro-2-methylindole
 85462-60-8
10mg
 $ 50.00 2022-06-05
TRC
D562413-50mg
4,5-Difluoro-2-methylindole
 85462-60-8
50mg
 $ 95.00 2022-06-05
TRC
D562413-100mg
4,5-Difluoro-2-methylindole
 85462-60-8
100mg
 $ 135.00 2022-06-05
Alichem
A199007824-250mg
4,5-Difluoro-2-methylindole
 85462-60-8 95%
250mg
 $247.20 2023-08-31
Alichem
A199007824-1g
4,5-Difluoro-2-methylindole
 85462-60-8 95%
1g
 $616.97 2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D894764-100mg
4,5-Difluoro-2-methylindole
 85462-60-8 ≥95%
100mg
 ￥320.40 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D894764-250mg
4,5-Difluoro-2-methylindole
 85462-60-8 ≥95%
250mg
 ￥641.70 2022-01-13
Apollo Scientific
PC902734-250mg
4,5-Difluoro-2-methylindole
 85462-60-8 95%
250mg
 £240.00 2025-02-22
Apollo Scientific
PC902734-1g
4,5-Difluoro-2-methylindole
 85462-60-8 95%
1g
 £590.00 2025-02-22

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